Cas no 1160502-20-4 (benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate structure

1160502-20-4 structure

Product Name:benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

CAS No:1160502-20-4

Molecular Formula:C₁₉H₁₈BrNO₂

Molecular Weight:372.255724430084

CID:2146126

PubChem ID:57969601

benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Properties

Names and Identifiers

- benzyl 4-(3-bromophenyl)-5,6-dihydropyridine-1(2H)-carboxylate
- 1(2H)-Pyridinecarboxylic acid, 4-(3-bromophenyl)-3,6-dihydro-, phenylmethyl ester
- benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
- InChIKey： RPDJCLIBUJAGMX-UHFFFAOYSA-N
- Inchi： 1S/C19H18BrNO2/c20-18-8-4-7-17(13-18)16-9-11-21(12-10-16)19(22)23-14-15-5-2-1-3-6-15/h1-9,13H,10-12,14H2
- SMILES： C1N(C(OCC2=CC=CC=C2)=O)CC=C(C2=CC=CC(Br)=C2)C1

benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-12724328-0.05g	benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate	1160502-20-4		0.05g	$1020.0

benzyl 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature

1. 24. The interchange of heavy oxygen between water and inorganic oxy-anions

J. Chem. Soc., 1940, 131-138
2. Direct synthesis of ethanol via CO2 hydrogenation using supported gold catalysts†

Qingyuan Bi,Guoheng Yin,Wenli Zhao Chem. Commun., 2016,52, 14226-14229
3. Synthesis and evaluation of N,S-compounds as chiral ligands for transfer hydrogenation of acetophenone†

Jenny K. Ekegren,Peter Roth,Klas Källström,Tibor Tarnai,Pher G. Andersson Org. Biomol. Chem., 2003,1, 358-366
4. Contents list

Org. Biomol. Chem., 2019,17, 10113-10118
5. Hydroxy-substituted pyridine-like N-heterocycles: versatile ligands in organometallic catalysis

James T. Muckerman,Etsuko Fujita New J. Chem., 2013,37, 1860-1866
6. Reports

Analyst, 1913,38, 131-133
7. Narrowly dispersed imprinted microspheres with hydrophilic polymer brushes for the selective removal of sulfamethazine†

Jiangdong Dai,Yongli Zou,Zhiping Zhou,Xiaohui Dai,Jianming Pan,Ping Yu,Tianbian Zou,Yongsheng Yan,Chunxiang Li RSC Adv., 2014,4, 1965-1973
8. Non-nucleophilic electrolyte with non-fluorinated hybrid solvents for long-life magnesium metal batteries†

Yue Sun,Yuhang Wang,Liwei Jiang,Dejian Dong,Wanwan Wang,Jun Fan,Yi-Chun Lu Energy Environ. Sci., 2023,16, 265-274
9. Inside front cover

CrystEngComm, 2013,15, 3748-3748
10. Amide bond hydrolysis of peptoids†

Pritam Ghosh,Guilin Ruan,Natalia Fridman,Galia Maayan Chem. Commun., 2022,58, 9922-9925

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

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